Cas no 190778-00-8 (Benzenamine,4,4'-(methylene-13C)bis- (9CI))

• Product Name: Benzenamine,4,4'-(methylene-13C)bis- (9CI)
• CAS No: 190778-00-8
• MF: C₁₃H₁₄N₂
• MW: 199.256317615509
• CID: 115853
• PubChem ID: 16213386
• Update Time: 2025-07-12

Benzenamine,4,4'-(methylene-13C)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-(methylene-13C)bis- (9CI)
• 4,4'-METHYLENE-DIANILINE, [METHYLENE-13C]
• 4-[(4-aminophenyl)methyl]aniline
• 4,4'-(13C)methanediyldianiline
• 4 4'-METHYLENE-13C-DIANILINE
• 4,4''-METHYLENE-DIANILINE, [METHYLENE-13C]
• 4,4'-METHYLENE-13C-DIANILINE, 99 ATOM % 13C
• 4,4'-Methylene-13C-dianiline
• 4,4'-(~13~C)Methylenedianiline
• 4-[(4-Aminophenyl)(113C)methyl]aniline
• 190778-00-8
• DTXSID10583915
• 4,4-Methylene-13c-dianiline,99 atom % 13c
• J-012321

• Inchi： 1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2/i9+1
• InChI Key： YBRVSVVVWCFQMG-QBZHADDCSA-N
• SMILES： NC1C=CC(=CC=1)[13CH2]C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 199.119053290g/mol
• Monoisotopic Mass: 199.119053290g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: 88-92 °C
• Flash Point: 230℃
• Refractive Index: 1.66
• Solubility: Not determined

Benzenamine,4,4'-(methylene-13C)bis- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2651 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-20/21/22-43-48/20/21-51/53
• Safety Instruction： 53-45-61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)